Cas no 1554588-31-6 (5-tert-butyl-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-tert-butyl-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1554588-31-6
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 6411520
• PubChem ID: 83817132
• Update Time: 2025-11-01

5-tert-butyl-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-1-methyl-1H-pyrazole-4-carboxylic acid
• 1554588-31-6
• EN300-1868996

• Inchi： 1S/C9H14N2O2/c1-9(2,3)7-6(8(12)13)5-10-11(7)4/h5H,1-4H3,(H,12,13)
• InChI Key： JMOFKKNXEKMHMD-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1C(C)(C)C)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-tert-butyl-1-methyl-1H-pyrazole-4-carboxylic acid

Introduction to 5-tert-butyl-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1554588-31-6)

5-tert-butyl-1-methyl-1H-pyrazole-4-carboxylic acid, identified by the chemical compound code CAS No. 1554588-31-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the pyrazole class, which has garnered considerable attention due to its versatile biological activities and structural properties. The presence of both a tert-butyl group and a methyl group in its molecular structure imparts unique characteristics that make it a valuable scaffold for drug development.

The molecular formula of 5-tert-butyl-1-methyl-1H-pyrazole-4-carboxylic acid is C₉H₁₁NO₂, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The carboxylic acid functional group at the 4-position enhances its reactivity, allowing for further chemical modifications that can tailor its pharmacological properties. This compound has been studied for its potential applications in the synthesis of novel therapeutic agents, particularly in addressing inflammatory and immunomodulatory disorders.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole derivatives in developing small-molecule drugs. The structural motif of 5-tert-butyl-1-methyl-1H-pyrazole-4-carboxylic acid exhibits promising interactions with biological targets, making it a candidate for further exploration in drug discovery programs. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of this compound that exhibit enhanced efficacy and reduced toxicity.

In particular, studies have demonstrated that modifications to the tert-butyl and methyl substituents can significantly influence the pharmacokinetic and pharmacodynamic profiles of pyrazole-based compounds. The steric bulk provided by the tert-butyl group can improve binding affinity to protein targets, while the methyl group contributes to metabolic stability. These findings have guided the design of next-generation analogs aimed at optimizing therapeutic outcomes.

The synthesis of 5-tert-butyl-1-methyl-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions, typically starting from readily available precursors such as 1-methylpyrazole. The introduction of the carboxylic acid moiety at the 4-position is achieved through oxidation or carboxylation reactions, which require careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, including catalytic processes and green chemistry principles, have improved the efficiency and sustainability of producing this compound.

One of the most compelling aspects of 5-tert-butyl-1-methyl-1H-pyrazole-4-carboxylic acid is its potential in modulating immune responses. Pyrazole derivatives have been shown to interact with various enzymes and receptors involved in inflammation pathways, such as COX (cyclooxygenase) and LOX (lipoxygenase). The unique combination of substituents in this compound allows it to exhibit dual functionality, simultaneously inhibiting pro-inflammatory mediators while promoting anti-inflammatory effects.

Preclinical studies have begun to explore the therapeutic potential of derivatives derived from 5-tert-butyl-1-methyl-1H-pyrazole-4-carboxylic acid in models of chronic inflammation and autoimmune diseases. Initial results suggest that these compounds exhibit significant anti-inflammatory activity without notable side effects. This has prompted further investigation into their mechanisms of action and potential clinical applications.

The role of computational chemistry has been instrumental in understanding how structural variations affect the biological activity of 5-tert-butyl-1-methyl-1H-pyrazole-4-carboxylic acid derivatives. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how these compounds bind to biological targets at an atomic level. This information has been used to guide the design of more potent and selective drug candidates.

In conclusion, 5-tert-butyl-1-methyl-1H-pyrazole-4-carboxylic acid represents a promising lead compound for pharmaceutical development. Its unique structural features, combined with its demonstrated biological activity, make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for pyrazole derivatives, compounds like this are poised to play a crucial role in addressing some of today's most pressing medical challenges.